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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzonitrile

Cat. No.: B1333829 Get Quote

Application Notes and Protocols for 3-Bromo-5-
fluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 3-
Bromo-5-fluorobenzonitrile, a key building block in pharmaceutical and agrochemical

research. Adherence to these protocols is crucial to ensure personnel safety and maintain the

integrity of the compound.

Chemical and Physical Properties
Proper understanding of the physical and chemical properties of 3-Bromo-5-
fluorobenzonitrile is fundamental to its safe handling and storage.
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Property Value Source

Molecular Formula C₇H₃BrFN [1][2]

Molecular Weight 200.01 g/mol [1][2][3]

Appearance White to pale yellow solid [4]

Melting Point 43 - 46 °C [5]

Boiling Point 218.7 ± 20.0 °C (Predicted) [2]

Density 1.69 ± 0.1 g/cm³ (Predicted) [2]

Flash Point 86.1 ± 21.8 °C [2]

Safety and Hazard Information
3-Bromo-5-fluorobenzonitrile is classified as a hazardous substance. All personnel must be

aware of its potential dangers and the necessary precautions.

GHS Hazard Statements:[1][2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Signal Word: Warning[2][3][6]

Precautionary Statements:[6][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage Procedures
The following workflow outlines the essential steps for the safe handling and storage of 3-
Bromo-5-fluorobenzonitrile.

Workflow for Handling and Storage of 3-Bromo-5-fluorobenzonitrile

Preparation Handling

Storage

Cleanup and Disposal

Review Safety Data Sheet (SDS) Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood) Weigh and Dispense Compound Avoid Dust Formation

Store in a Tightly Closed Container

Decontaminate Work Area

Keep in a Cool, Dry, and Well-Ventilated Place Protect from Light

Dispose of Waste According to Regulations

Click to download full resolution via product page

Handling and Storage Workflow

Experimental Protocols
This protocol details the standard procedure for handling 3-Bromo-5-fluorobenzonitrile in a

laboratory setting.

Materials:

3-Bromo-5-fluorobenzonitrile

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1333829?utm_src=pdf-body
https://www.benchchem.com/product/b1333829?utm_src=pdf-body
https://www.benchchem.com/product/b1333829?utm_src=pdf-body-img
https://www.benchchem.com/product/b1333829?utm_src=pdf-body
https://www.benchchem.com/product/b1333829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spatula

Weighing paper or boat

Appropriate solvent

Glassware (e.g., round-bottom flask, beaker)

Stir bar

Fume hood

Analytical balance

Personal Protective Equipment (PPE):

Nitrile gloves

Safety goggles with side shields

Laboratory coat

Procedure:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS) for 3-Bromo-
5-fluorobenzonitrile.[6] Ensure that a chemical spill kit is readily accessible.

Personal Protection: Don the required PPE, including nitrile gloves, safety goggles, and a lab

coat.[4][6]

Ventilation: Conduct all handling procedures within a certified chemical fume hood to avoid

inhalation of dust or vapors.[6][8]

Dispensing:

Place a clean weighing paper or boat on the analytical balance and tare.

Carefully use a clean spatula to transfer the desired amount of 3-Bromo-5-
fluorobenzonitrile onto the weighing paper.
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Avoid generating dust during transfer.[6]

Record the exact weight of the compound.

Reaction Setup:

Transfer the weighed compound into the reaction vessel.

If dissolving, add the appropriate solvent and a stir bar.

Ensure the reaction vessel is securely clamped.

Cleanup:

Clean the spatula and any contaminated surfaces with an appropriate solvent.

Dispose of contaminated weighing paper and any other disposable materials in the

designated chemical waste container.

Wash hands thoroughly with soap and water after handling is complete.[6]

Proper storage is essential to maintain the stability and purity of 3-Bromo-5-
fluorobenzonitrile.

Conditions:

Container: Store in the original, tightly sealed container.[5][6]

Environment: Keep the container in a cool, dry, and well-ventilated area.[5][6]

Light: Protect from direct light.[5]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[5][9]

Procedure:

After use, ensure the container cap is tightly secured to prevent moisture ingress and

contamination.
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Label the container clearly with the chemical name, date received, and any relevant hazard

warnings.

Place the container in a designated storage cabinet for toxic and combustible solids.[3]

Maintain an accurate inventory of the chemical.

Emergency Procedures
In the event of exposure or a spill, follow these emergency procedures immediately.

Situation Action

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek

immediate medical attention.[5][6]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[5][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. For large

spills, follow institutional emergency procedures.

Do not let the product enter drains.[6]
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Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Hazardous Combustion Products: In case of fire, hazardous decomposition products may be

released, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen bromide gas,

and hydrogen fluoride.[5][6][11]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

By adhering to these detailed application notes and protocols, researchers, scientists, and drug

development professionals can safely handle and store 3-Bromo-5-fluorobenzonitrile,

ensuring a secure laboratory environment and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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